Cas no 90019-28-6 (Methanone, [3-bromo-2-(methylamino)-5-nitrophenyl](2-fluorophenyl)-)

Methanone, [3-bromo-2-(methylamino)-5-nitrophenyl](2-fluorophenyl)- structure
90019-28-6 structure
Product Name:Methanone, [3-bromo-2-(methylamino)-5-nitrophenyl](2-fluorophenyl)-
CAS No:90019-28-6
MF:C14H10BrFN2O3
MW:353.143206119537
CID:796256
PubChem ID:71430664
Update Time:2025-04-19

Methanone, [3-bromo-2-(methylamino)-5-nitrophenyl](2-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Methanone, [3-bromo-2-(methylamino)-5-nitrophenyl](2-fluorophenyl)-
    • [3-bromo-2-(methylamino)-5-nitrophenyl]-(2-fluorophenyl)methanone
    • DTXSID20849276
    • [3-Bromo-2-(methylamino)-5-nitrophenyl](2-fluorophenyl)methanone
    • 90019-28-6
    • Inchi: 1S/C14H10BrFN2O3/c1-17-13-10(6-8(18(20)21)7-11(13)15)14(19)9-4-2-3-5-12(9)16/h2-7,17H,1H3
    • InChI Key: YFZKUMAERUXUIG-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=CC(C(C2C=CC=CC=2F)=O)=C1NC)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 351.98588g/mol
  • Monoisotopic Mass: 351.98588g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 404
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 74.9Ų
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